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Compound of Interest

2-Acetamido-2-deoxy-D-talose-
180

Compound Name:

Cat. No.: B12392078

Get Quote

Executive Summary & Chemical Identity

Immediate Action Required: Verify the isotope label. The compound 2-Acetamido-2-deoxy-D-
talose-180 (also known as N-Acetyl-D-talosamine-180) contains Oxygen-18, a stable isotope.

» Radioactivity Status:NON-RADIOACTIVE. It does not emit ionizing radiation. Do not use
radioactive waste streams (e.g., 14C or 3H protocols).

e Chemical Hazard: Low. Classified as a non-hazardous amino sugar derivative under GHS
standards, similar to its isomers GIcNAc and GalNAc.

e Disposal Route: Standard Chemical Waste (Incineration).

Physicochemical Properties & Waste Classification

The following table summarizes the critical data required for waste manifest generation.
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Parameter

Specification

Operational Implication

Chemical Name

2-Acetamido-2-deoxy-D-
talose-180

Use full name on waste tags.

N-Acetyl-D-talosamine-180;

Alternate names for inventory

Synonyms o
TalNAc-180 reconciliation.
Use generic CAS for waste
282727-46-2 (Unlabeled o o
CAS Number profiling if specific isotope CAS

generic)

is unavailable.

Physical State

Solid (White Powder)

Susceptible to aerosolization;

use N95 or fume hood.

May be present in aqueous

Solubility Water Soluble
waste streams.
Oxygen-18 ( Stable Isotope. No half-life. No
Isotope
) decay.[1]
Dispose as "Non-Regulated
RCRA Code None (Non-regulated)

Organic Solid/Liquid."

Hazard Assessment & Logic

As a Senior Application Scientist, | must emphasize that while this compound is chemically

benign, laboratory compliance dictates we treat all research chemicals as hazardous waste to

prevent environmental accumulation.

The "Why" Behind the Protocol

» Stable Isotope Misidentification: The most common error in handling

compounds is accidental disposal in radioactive waste containers. This triggers expensive,
unnecessary decay-in-storage protocols. Rule: Segregate from radionuclides.

o Biological Demand: As a sugar derivative, release into sanitary sewers increases Biological

Oxygen Demand (BOD) in water treatment plants. Rule: Zero-discharge to drains.
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o Chemical Stability: Amino sugars are stable at neutral pH but can caramelize or degrade in
strong acids/bases. Rule: Avoid mixing with strong oxidizers in waste carboys to prevent
exothermic reactions.

Step-by-Step Disposal Workflows
Workflow A: Solid Waste (Pure Compound or Spill
Cleanup)

Applicability: Expired lyophilized powder, contaminated weighing boats, or spill debris.

Containment: Transfer the solid material into a clear, chemically compatible bag
(polyethylene) or a wide-mouth HDPE jar.

e Solvent Dampening (Optional): If the powder is fine and prone to lofting, dampen slightly with
water to prevent inhalation risk during transfer.

e Secondary Containment: Place the primary container into the laboratory's designated "Solid
Organic Waste" drum.

o Labeling: Affix a hazardous waste tag.
o Constituents: "2-Acetamido-2-deoxy-D-talose-180 (100%)"

o Hazard Checkbox: Check "None" or "Toxic" (depending on local site policy for undefined
organics). Do not check "Radioactive."

Workflow B: Liquid Waste (Aqueous or Solvent
Solutions)

Applicability: Leftover stock solutions, reaction mixtures, or HPLC effluents.
e Segregation: Determine the solvent matrix.
o Agueous: Segregate into "Aqueous Waste" carboys.

o Organic Solvent (e.g., Methanol/Acetonitrile): Segregate into "Organic Solvent" carboys.
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o Compatibility Check: Ensure the waste carboy does not contain strong oxidizers (e.g., Nitric
Acid) which could react with the amide group.

e pH Verification: If the solution is aqueous, verify pH is between 5-9. Neutralize if necessary
before adding to the central waste stream to prevent carboy pressurization.

» Labeling: Record the approximate concentration of the sugar on the waste log.

Visualized Decision Logic (DOT Diagram)

The following diagram outlines the decision matrix for disposing of TaINAc-180.
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Waste: 2-Acetamido-2-deoxy-D-talose-180

Physical State?

Solid / Powder Liquid / Solution

CRITICAL CHECK:
Is it mixed with Radioisotopes
(14C, 3H)?

NO (180 is Stable)

Dispose as Container: HDPE Jar or Poly Bag

ixX?
RADIOACTIVE WASTE Label: Non-Regulated Organic Solid Solvent Matrix?

Aqueous (Water/Buffer) Organic (MeOH, ACN)

Drain Disposal Permitted? Container: Solvent Waste Carboy

Segregate: Halogenated vs Non-Halogenated

NO (Standard) YES (Rare)

Container: Aqueous Waste Carboy Flush to Sanitary Sewer
Label: Aqueous w/ Trace Organics (Requires Permit)

Click to download full resolution via product page
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Figure 1: Decision matrix for the segregation and disposal of stable-isotope labeled amino
sugars. Note the critical checkpoint for distinguishing stable isotopes from radioisotopes.

Emergency Procedures
Accidental Spills (Solid)

o PPE: Wear nitrile gloves, lab coat, and safety glasses. If powder is fine, use an N95 mask to
prevent inhalation of valuable (but non-toxic) material.

e Cleanup:
o Sweep up carefully to avoid dust generation.[2][3]
o Wipe the area with a wet paper towel.
o Place all debris in the Solid Chemical Waste bin.

¢ Decontamination: Clean surface with 70% Ethanol.

Accidental Exposure

o Eye Contact: Rinse cautiously with water for 15 minutes. (Standard laboratory precaution for
particulates).

o Skin Contact: Wash with soap and water.

 Inhalation: Move to fresh air.

References & Validation

The following sources provide the regulatory and technical grounding for this protocol.

» National Institutes of Health (NIH).180 Stable Isotope Labeling in MS-based Proteomics.
(Discusses the non-radioactive nature and stability of 180 labeling). [Link]

o U.S. Environmental Protection Agency (EPA).Hazardous Waste Listings (40 CFR Part 261).
(Defines the lack of "P" or "U" listing for amino sugars). [Link]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC434920010&productDescription=N-ACETYL-D-GALACTOSAMINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.ca/store/msds?partNumber=AC111970050&productDescription=2-deoxy-d-galactose-99-2&language=en&countryCode=CA
https://pubmed.ncbi.nlm.nih.gov/19151093/
https://www.epa.gov/hw/defining-hazardous-waste-listed-hazardous-waste
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12392078?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fishersci.com [fishersci.com]

2. fishersci.com [fishersci.com]

3. fishersci.ca [fishersci.ca]

e To cite this document: BenchChem. [Operational Guide: Disposal of 2-Acetamido-2-deoxy-D-
talose-180]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12392078/docs#operational-guide-disposal-of-2-
acetamido-2-deoxy-d-talose-180]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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